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Compound of Interest

Compound Name: 2-Methoxy-6-methylbenzaldehyde

Cat. No.: B112759

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 2-
Methoxy-6-methylbenzaldehyde in various organic solvents. The information contained
herein is intended to support research, development, and formulation activities where this
compound is utilized.

Introduction

2-Methoxy-6-methylbenzaldehyde is an aromatic aldehyde with the chemical formula
CoH100:2. Its structure, featuring a methoxy and a methyl group on the benzene ring, influences
its physicochemical properties, including its solubility. Understanding the solubility of this
compound in different organic solvents is critical for a wide range of applications, including
organic synthesis, reaction chemistry, purification, and formulation development. While specific
guantitative solubility data for 2-Methoxy-6-methylbenzaldehyde is not extensively available
in published literature, this guide provides qualitative solubility information and a predictive
assessment based on its chemical properties.

Physicochemical Properties

A summary of the key physicochemical properties of 2-Methoxy-6-methylbenzaldehyde is
presented in the table below. These properties, particularly the LogP value, are indicative of its
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solubility behavior.

Property Value Reference
Molecular Formula CoH1002 [1]
Molecular Weight 150.174 g/mol [1]
Melting Point 40-41°C [1]
Boiling Point 256.3 £ 20.0 °C at 760 mmHg [1]
LogP 2.17 [1]

) White to yellow liquid or semi-
Physical Form ) )
solid or solid

The LogP value of 2.17 suggests that 2-Methoxy-6-methylbenzaldehyde is a lipophilic
compound and is expected to have good solubility in a range of organic solvents.

Solubility Data

Direct, experimentally determined quantitative solubility data for 2-Methoxy-6-
methylbenzaldehyde in various organic solvents is limited in publicly accessible databases.
However, based on its chemical structure and physicochemical properties, a qualitative and
predicted solubility profile can be established. The principle of "like dissolves like" suggests that
this aromatic aldehyde will be more soluble in solvents with similar polarity.

Qualitative Solubility

General statements from chemical suppliers indicate that 2-Methoxy-6-methylbenzaldehyde
Is soluble in organic solvents such as ethanol and ether.[2]

Predicted Solubility in Common Organic Solvents

The following table summarizes the predicted solubility of 2-Methoxy-6-methylbenzaldehyde
in a selection of common organic solvents, categorized by solvent class. The predictions are
based on general solubility principles and the compound's LogP value.
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Solvent Class Solvent Predicted Solubility Rationale
Polar protic solvent,
Alcohols Methanol High capable of hydrogen
bonding.
Similar to methanol,
) commonly used for
Ethanol High ) ) )
dissolving organic
compounds.[2]
Good general solvent
Isopropanol High for moderately polar
compounds.
Polar aprotic solvent,
) effective for dissolving
Ketones Acetone High ,
many organic
compounds.
Similar to acetone
Methyl Ethyl Ketone High with slightly lower
polarity.
Nonpolar aprotic
) ) solvent, suitable for
Ethers Diethyl Ether High

lipophilic compounds.

[2]

Tetrahydrofuran (THF)

High

Polar aprotic ether,
excellent solvent for a

wide range of organic

molecules.
Moderately polar
aprotic solvent,
Esters Ethyl Acetate High commonly used in
chromatography and
extractions.
© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.chembk.com/en/chem/2-Methoxy-6-methylbenzaldehyde
https://www.chembk.com/en/chem/2-Methoxy-6-methylbenzaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112759?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Nonpolar aromatic

solvent, "like dissolves
Hydrocarbons Toluene Moderate to High like" principle

suggests good

solubility.

Nonpolar aliphatic
solvent, solubility may

be limited due to the

Hexane Low to Moderate
presence of the polar
aldehyde and
methoxy groups.
Effective polar aprotic
] ] solvent for a broad
Halogenated Dichloromethane High )
range of organic
compounds.
Similar to
Chloroform High dichloromethane in its

solvent properties.

Experimental Protocol for Solubility Determination

The following is a general, representative experimental protocol for determining the solubility of
a solid organic compound like 2-Methoxy-6-methylbenzaldehyde in an organic solvent. This
method is based on the principles of gravimetric analysis.

Materials and Equipment
o 2-Methoxy-6-methylbenzaldehyde (solid)

Selected organic solvents (analytical grade)

Analytical balance (+ 0.1 mg)

Vials with screw caps (e.g., 4 mL)

Temperature-controlled shaker or water bath
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» Micropipettes
e Syringe filters (0.45 um, solvent-compatible)

e Oven

Procedure

o Preparation of Saturated Solution:

[¢]

Add an excess amount of solid 2-Methoxy-6-methylbenzaldehyde to a pre-weighed vial.

Record the initial mass of the solid and vial.

[e]

o

Add a known volume (e.g., 2 mL) of the selected organic solvent to the vial.

[¢]

Securely cap the vial and place it in a temperature-controlled shaker or water bath set to
the desired temperature (e.g., 25°C).

[¢]

Allow the mixture to equilibrate for a sufficient period (e.g., 24-48 hours) to ensure
saturation. The presence of undissolved solid at the end of this period is crucial.

o Sample Withdrawal and Filtration:

o After equilibration, allow the vial to stand undisturbed for a short period to let the excess
solid settle.

o Carefully withdraw a known volume (e.g., 1 mL) of the supernatant using a micropipette.

o Immediately filter the withdrawn sample through a syringe filter into a pre-weighed, clean,
and dry vial. This step is critical to remove any undissolved solid particles.

e Solvent Evaporation and Mass Determination:
o Record the mass of the vial containing the filtered solution.

o Place the vial in an oven at a temperature sufficient to evaporate the solvent without
decomposing the solute (e.g., 50-60°C). A gentle stream of nitrogen can be used to
accelerate evaporation.
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o Once the solvent has completely evaporated, allow the vial to cool to room temperature in
a desiccator.

o Weigh the vial containing the dried solute.

o Repeat the drying and weighing steps until a constant mass is obtained.

» Calculation of Solubility:

o Calculate the mass of the dissolved 2-Methoxy-6-methylbenzaldehyde by subtracting
the mass of the empty vial from the final constant mass.

o Solubility can be expressed in various units, such as g/mL, g/100 g of solvent, or mol/L.

Visualizations
Logical Workflow for Solubility Determination

The following diagram illustrates the logical workflow for the experimental determination of the
solubility of 2-Methoxy-6-methylbenzaldehyde.
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(Solute, Solvent, Vials)

Add Excess Solute to Vial

Add Known Volume of Solvent

Equilibrate at Constant Temperature
(e.g., 24-48h with shaking)

Withdraw Aliquot of Supernatant

Filter Supernatant
(0.45 pum syringe filter)

Weigh Filtered Aliquot

Evaporate Solvent

Weigh Dried Solute

Calculate Solubility
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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